Cas no 1215511-11-7 (N-Methyl-4-aminobutyric Acid-d3)

N-Methyl-4-aminobutyric Acid-d3 structure

1215511-11-7 structure

Product Name:N-Methyl-4-aminobutyric Acid-d3

CAS No:1215511-11-7

Molecular Formula:C₅H₁₁NO₂

Molecular Weight:117.14634

CID:1063431

PubChem ID:46782184

N-Methyl-4-aminobutyric Acid-d3 Properties

Names and Identifiers

- N-Methyl-4-aminobutyric Acid-d3
- N-Methyl-4-aminobuty
- 4-(trideuteriomethylamino)butanoic acid
- J-004522
- 1215511-11-7
- AKOS030243090
- DTXSID80676025
- 4-[(~2~H_3_)Methylamino]butanoic acid
- +Expand
- InChIKey： AOKCDAVWJLOAHG-FIBGUPNXSA-N
- Inchi： InChI=1S/C5H11NO2/c1-6-4-2-3-5(7)8/h6H,2-4H2,1H3,(H,7,8)/i1D3
- SMILES： CNCCCC(=O)O

Computed Properties

Exact Mass: 120.09800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 120.097808831g/mol
Heavy Atom Count: 8
Complexity: 72.8
Isotope Atom Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.6
Topological Polar Surface Area: 49.3Å²

Experimental Properties

LogP: 0.46150
PSA: 49.33000
Melting Point: 145-148°C

N-Methyl-4-aminobutyric Acid-d3 Price

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AA53273-5mg	N-Methyl-4-aminobutyric Acid-d3	1215511-11-7	5mg	$266.00
TRC	M285747-5mg	N-Methyl-4-aminobutyric Acid-d3	1215511-11-7	5mg	$ 150.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-219192-5 mg	N-Methyl-4-aminobutyric Acid-d3,	1215511-11-7	5mg	￥2,407.00	2023-07-10

N-Methyl-4-aminobutyric Acid-d3 Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1215511-11-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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